N-(3,4-dihydro-2H-chromen-3-ylmethyl)pyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,4-dihydro-2H-chromen-3-ylmethyl)pyridine-3-carboxamide, also known as DCPC, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DCPC is a heterocyclic compound that belongs to the class of pyridine carboxamides. It has been found to possess various biological activities, including anti-inflammatory, antioxidant, and antitumor properties.
Mechanism of Action
The mechanism of action of N-(3,4-dihydro-2H-chromen-3-ylmethyl)pyridine-3-carboxamide is not fully understood. However, it is believed that this compound exerts its biological activities by modulating various signaling pathways. For example, this compound can inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival. This compound can also activate the Nrf2 signaling pathway, which is involved in the regulation of antioxidant defense.
Biochemical and Physiological Effects:
This compound has been found to possess various biochemical and physiological effects. Some of these effects include:
1. Inhibition of pro-inflammatory cytokines: this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6.
2. Reduction of oxidative stress: this compound can scavenge free radicals and protect cells from oxidative damage.
3. Induction of apoptosis: this compound can induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3,4-dihydro-2H-chromen-3-ylmethyl)pyridine-3-carboxamide is its high yield and purity during the synthesis process. Additionally, this compound has been found to possess various biological activities, making it a promising candidate for the development of novel drugs. However, there are also some limitations associated with the use of this compound in lab experiments. For example, the mechanism of action of this compound is not fully understood, and further research is needed to elucidate its biological activities. Additionally, the effects of this compound on human cells and tissues are not well characterized, and more studies are needed to assess its safety and efficacy.
Future Directions
There are several future directions for the research on N-(3,4-dihydro-2H-chromen-3-ylmethyl)pyridine-3-carboxamide. Some of these include:
1. Elucidation of the mechanism of action: Further research is needed to elucidate the mechanism of action of this compound and its biological activities.
2. Assessment of safety and efficacy: More studies are needed to assess the safety and efficacy of this compound in human cells and tissues.
3. Development of novel drugs: this compound can serve as a promising candidate for the development of novel drugs with anti-inflammatory, antioxidant, and antitumor properties.
4. Combination therapy: this compound can be used in combination with other drugs to enhance their therapeutic efficacy.
Conclusion:
In conclusion, this compound is a promising compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The synthesis method of this compound is simple and efficient, and the compound has been found to possess various biological activities, including anti-inflammatory, antioxidant, and antitumor properties. However, further research is needed to elucidate the mechanism of action of this compound and its safety and efficacy in human cells and tissues. This compound can serve as a promising candidate for the development of novel drugs with anti-inflammatory, antioxidant, and antitumor properties.
Synthesis Methods
N-(3,4-dihydro-2H-chromen-3-ylmethyl)pyridine-3-carboxamide can be synthesized using a simple and efficient method. The synthesis involves the reaction of 3-aminopyridine with 3-formylchromone in the presence of a catalyst, such as acetic acid or p-toluenesulfonic acid. The resulting product is then treated with ammonium acetate to obtain this compound. The yield of the synthesis process is typically high, and the purity of the product can be increased by recrystallization.
Scientific Research Applications
N-(3,4-dihydro-2H-chromen-3-ylmethyl)pyridine-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to possess various biological activities that make it a promising candidate for the development of novel drugs. Some of the scientific research applications of this compound include:
1. Anti-inflammatory activity: this compound has been found to possess potent anti-inflammatory activity. It can inhibit the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6, and reduce the infiltration of inflammatory cells.
2. Antioxidant activity: this compound has been found to possess significant antioxidant activity. It can scavenge free radicals and protect cells from oxidative damage.
3. Antitumor activity: this compound has been found to possess potent antitumor activity. It can induce apoptosis and inhibit the proliferation of cancer cells.
properties
IUPAC Name |
N-(3,4-dihydro-2H-chromen-3-ylmethyl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O2/c19-16(14-5-3-7-17-10-14)18-9-12-8-13-4-1-2-6-15(13)20-11-12/h1-7,10,12H,8-9,11H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMUIQWZMCXJKEW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(COC2=CC=CC=C21)CNC(=O)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.